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Compound of Interest

Compound Name: Epinastine

Cat. No.: B1215162 Get Quote

Essential guidance for the safe and compliant disposal of epinastine is critical for maintaining

laboratory safety and environmental stewardship. This document provides a comprehensive,

step-by-step approach for researchers, scientists, and drug development professionals to

manage epinastine waste, ensuring adherence to regulatory standards and minimizing

environmental impact.

Epinastine Disposal: A Step-by-Step Protocol for
Laboratory Settings
The proper disposal of epinastine, a histamine H1 receptor antagonist, requires careful

consideration of its chemical properties and the applicable federal, state, and local regulations.

The following protocol is designed to guide laboratory personnel in the safe handling and

disposal of epinastine waste.

Step 1: Waste Identification and Classification

The first crucial step is to determine if the epinastine waste is classified as hazardous.

According to the Safety Data Sheet (SDS) for Epinastine Hydrochloride, it is classified as

"Toxic solids, organic, n.o.s." and falls under DOT Hazard Class 6.1 (Poison).[1] Furthermore, it

is considered harmful if swallowed and toxic to aquatic life with long-lasting effects.[2][3]

Therefore, epinastine waste should be managed as hazardous pharmaceutical waste.

Step 2: Segregation of Waste
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Proper segregation is essential to prevent accidental mixing with other substances.[1]

Epinastine waste should be collected in a designated, properly labeled, and sealed container.

This container should be clearly marked as "Hazardous Waste" and include the chemical name

"Epinastine."

Step 3: Personal Protective Equipment (PPE)

Before handling epinastine waste, laboratory personnel must wear appropriate PPE, including:

Safety goggles with side-shields

Chemical-resistant gloves

Impervious clothing (lab coat)

A suitable respirator if there is a risk of dust or aerosol formation[3]

Step 4: Spill Management

In the event of a spill, contain the spill and collect the material using appropriate methods to

avoid dust formation.[1][4] Transfer the spilled material to a chemical waste container for

disposal in accordance with local regulations.[1] Ensure the area is well-ventilated.

Step 5: Disposal Pathway

The primary and recommended method for the disposal of hazardous pharmaceutical waste is

through a licensed hazardous waste disposal facility. Most pharmaceutical waste is incinerated

at a permitted treatment facility.[5] It is crucial to adhere to the regulations set forth by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[5][6][7]

Under no circumstances should epinastine waste be flushed down the drain or disposed of in

regular trash. The EPA's regulations, particularly Subpart P, explicitly prohibit the flushing of

hazardous waste pharmaceuticals.[5] Improper disposal can lead to the contamination of water

supplies and soil.[6]

Step 6: Documentation and Record-Keeping
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Maintain accurate records of the amount of epinastine waste generated and its disposal date

and method. This documentation is crucial for regulatory compliance.

Quantitative Data: Chemical and Physical Properties
of Epinastine Hydrochloride
The following table summarizes key quantitative data for Epinastine Hydrochloride, relevant to

its handling and disposal.

Property Value Reference

Molecular Formula C₁₆H₁₆ClN₃ [3]

Molecular Weight 285.77 g/mol [4][8]

CAS Number 108929-04-0 [1][3]

DOT Hazard Class 6.1 (Poison) [1]

UN/NA Number 2811 [1]

Oral LD50 (Rat) 192 mg/kg [1]

Solubility in DMSO 17 mg/mL [9]

Epinastine Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

epinastine in a laboratory setting.
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Caption: Decision workflow for the proper disposal of epinastine waste.

By following these procedures, laboratories can ensure the safe handling and disposal of

epinastine, protecting both personnel and the environment, thereby building trust as a

responsible source of scientific practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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